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Compound of Interest

Compound Name:
Atrazine-3-mercaptopropanoic

acid

Cat. No.: B12371089 Get Quote

CAS Number: 125454-31-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atrazine-3-mercaptopropanoic acid, a

key hapten used in the development of immunoassays for the detection of the herbicide

atrazine. This document details its chemical properties, a comprehensive experimental protocol

for its synthesis, and its primary application in immunoassay development.

Chemical and Physical Properties
Atrazine-3-mercaptopropanoic acid is a derivative of atrazine, modified to include a

carboxylic acid functional group, enabling its conjugation to carrier proteins for antibody

production.
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Property Value Source

CAS Number 125454-31-1 [1]

Molecular Formula C₁₁H₁₉N₅O₂S [1]

Molecular Weight 285.37 g/mol Calculated

SMILES
O=C(O)CCSC1=NC(NCC)=NC

(NC(C)C)=N1
[1]

Primary Application
Hapten for immunoassay

development
[2][3]

IC50 Value
7.5 ng/mL for polyclonal

antibody 1
[1]

Synthesis of Atrazine-3-mercaptopropanoic Acid
The following is a detailed experimental protocol for the synthesis of Atrazine-3-
mercaptopropanoic acid, adapted from the method described by Goodrow et al.[2][3].

Materials and Reagents:
Technical grade atrazine

3-mercaptopropanoic acid

Potassium hydroxide (KOH)

Nitrogen gas

5% Sodium bicarbonate (NaHCO₃) solution

Chloroform

6 N Hydrochloric acid (HCl)

Methanol
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Thin-layer chromatography (TLC) plate (silica gel GF/UV 254)

TLC mobile phase: n-hexane:ethyl acetate:acetic acid (50:45:5)

Experimental Procedure:
Reaction Setup: To a stirred solution of 5.01 mmol of technical grade atrazine, add 5.4 mmol

of 3-mercaptopropanoic acid and 10.8 mmol of KOH.[2]

Reflux: The reaction mixture is refluxed under a nitrogen atmosphere for 5 hours, during

which a white solid will form.[2]

Reaction Monitoring: The progress of the reaction can be monitored by TLC using a mobile

phase of n-hexane:ethyl acetate:acetic acid (50:45:5).[2]

Work-up:

After the reaction is complete, the residue is dissolved in 25 mL of 5% NaHCO₃.[2]

This aqueous solution is then washed three times with 10 mL of chloroform to remove

unreacted atrazine and other non-polar impurities.[2]

Precipitation: The aqueous layer is acidified to a pH of 2.0 with 6 N HCl. This will cause the

Atrazine-3-mercaptopropanoic acid to precipitate out of the solution as a white solid.[2]

Purification:

The white precipitate is collected by filtration.

The collected solid is washed with distilled water and then dried.[2]

For further purification, the precipitate can be dissolved in methanol and then allowed to

evaporate at 37°C to form crystals.[2]

Purity Check: The purity of the final product can be determined by High-Performance Liquid

Chromatography (HPLC).[2]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mercaptopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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